2-Bromo-5-fluoro-4-methylbenzonitrile

Specification

• CAS No.: 916792-11-5
• Molecular Formula: C8H5BrFN
• Molecular Weight: 214.03 g/mol
• IUPAC Name: 2-bromo-5-fluoro-4-methylbenzonitrile
• Standard InChI: InChI=1S/C8H5BrFN/c1-5-2-7(9)6(4-11)3-8(5)10/h2-3H,1H3
• Standard InChI Key: BYIUSPLUNPDMFR-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1F)C#N)Br
• Canonical SMILES: CC1=CC(=C(C=C1F)C#N)Br

Introduction

2-Bromo-5-fluoro-4-methylbenzonitrile is a chemical compound with the molecular formula C₈H₅BrFN. It is characterized by a benzene ring substituted with bromine, fluorine, a methyl group, and a nitrile functional group. This compound is primarily used in industrial applications, particularly in the synthesis of various chemical intermediates.

Synthesis and Applications

2-Bromo-5-fluoro-4-methylbenzonitrile can be synthesized through various chemical processes, although specific methods are not widely documented in public literature. It is used as an intermediate in industrial chemical synthesis, particularly for compounds requiring halogenated aromatic rings.

Safety and Handling

• Toxicity: The compound is considered toxic and should be handled with caution. It is advised for research use only and should be stored in appropriate conditions to minimize exposure.

• Storage Conditions: Ambient temperature is recommended for storage.

Market and Availability

The compound is available from chemical suppliers such as VWR, where it is offered with a purity of ≥95%. The market for such specialized chemicals is typically driven by demand from pharmaceutical and chemical industries for specific intermediates.